Cas no 2227907-14-2 (rac-[(1R,3R)-2,2-dimethyl-3-[1-(2-methylpropyl)-1H-pyrazol-4-yl]cyclopropyl]methanamine)

• Product Name: rac-[(1R,3R)-2,2-dimethyl-3-[1-(2-methylpropyl)-1H-pyrazol-4-yl]cyclopropyl]methanamine
• CAS No: 2227907-14-2
• MF: C₁₃H₂₃N₃
• MW: 221.341822862625
• CID: 6240555
• PubChem ID: 165695026
• Update Time: 2025-10-28

rac-[(1R,3R)-2,2-dimethyl-3-[1-(2-methylpropyl)-1H-pyrazol-4-yl]cyclopropyl]methanamine Chemical and Physical Properties

Names and Identifiers

• 2227907-14-2
• rac-[(1R,3R)-2,2-dimethyl-3-[1-(2-methylpropyl)-1H-pyrazol-4-yl]cyclopropyl]methanamine
• EN300-1778479

• Inchi： 1S/C13H23N3/c1-9(2)7-16-8-10(6-15-16)12-11(5-14)13(12,3)4/h6,8-9,11-12H,5,7,14H2,1-4H3/t11-,12-/m1/s1
• InChI Key： DZINQFDFQMEQCY-VXGBXAGGSA-N
• SMILES： NC[C@@H]1[C@@H](C2C=NN(CC(C)C)C=2)C1(C)C

Computed Properties

• Exact Mass: 221.189197746g/mol
• Monoisotopic Mass: 221.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.8Ų

Additional information on rac-[(1R,3R)-2,2-dimethyl-3-[1-(2-methylpropyl)-1H-pyrazol-4-yl]cyclopropyl]methanamine

Rac-[(1R,3R)-2,2-Dimethyl-3-[1-(2-Methylpropyl)-1H-Pyrazol-4-Yl]Cyclopropyl]Methanamine: A Comprehensive Overview

Rac-[(1R,3R)-2,2-Dimethyl-3-[1-(2-Methylpropyl)-1H-Pyrazol-4-Yl]Cyclopropyl]Methanamine (CAS No: 2227907-14-2) is a complex organic compound with a unique structure that has garnered attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its cyclopropyl core, which is substituted with a pyrazole ring and a methanamine group, making it a promising candidate for various therapeutic applications.

The cyclopropane ring in this compound plays a crucial role in its stability and reactivity. Recent studies have highlighted the importance of cyclopropane-containing compounds in drug design due to their ability to form strong interactions with biological targets. The pyrazole ring, a five-membered aromatic heterocycle, adds to the compound's versatility by providing additional sites for functionalization and interaction with biomolecules.

One of the most significant aspects of this compound is its stereochemistry. The (1R,3R) configuration of the cyclopropane ring ensures specific spatial arrangements that are critical for its biological activity. Stereoisomerism is a key factor in drug design, as it can influence the compound's ability to bind to target proteins and modulate their activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using a combination of asymmetric catalysis and stereoselective reactions. These methods not only improve the yield but also ensure high purity, which is essential for its use in preclinical studies.

In terms of biological activity, this compound has shown potential as a modulator of ion channels, which are critical targets in the treatment of various diseases such as epilepsy and pain disorders. Preclinical studies have demonstrated its ability to inhibit voltage-gated sodium channels, which are implicated in neuropathic pain.

The methanamine group attached to the cyclopropane ring contributes to the compound's lipophilicity and solubility properties, which are vital for its pharmacokinetic profile. Optimizing these properties ensures that the compound can effectively reach its target site within the body while maintaining minimal toxicity.

Moreover, the presence of the pyrazole ring allows for further functionalization, enabling researchers to explore various analogs with enhanced efficacy and selectivity. This flexibility makes it an attractive scaffold for drug discovery programs targeting diverse therapeutic areas.

In conclusion, Rac-[(1R,3R)-2,2-Dimethyl-3-[1-(2-Methylpropyl)-1H-Pyrazol-4-Yl]Cyclopropyl]Methanamine (CAS No: 2227907-14-2) represents a promising lead compound in medicinal chemistry. Its unique structure, stereochemical properties, and potential biological activity make it a valuable tool for advancing drug discovery efforts.